Cas no 1807285-71-7 (5-Cyano-2-ethyl-3-iodophenylacetic acid)

• Product Name: 5-Cyano-2-ethyl-3-iodophenylacetic acid
• CAS No: 1807285-71-7
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010534
• Update Time: 2025-10-23

5-Cyano-2-ethyl-3-iodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-ethyl-3-iodophenylacetic acid

• Inchi： 1S/C11H10INO2/c1-2-9-8(5-11(14)15)3-7(6-13)4-10(9)12/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： JLXGQWXAGALDBX-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(CC(=O)O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Cyano-2-ethyl-3-iodophenylacetic acid

Introduction to 5-Cyano-2-ethyl-3-iodophenylacetic acid (CAS No. 1807285-71-7) and Its Applications in Modern Chemical Biology

5-Cyano-2-ethyl-3-iodophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807285-71-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including a cyano group, an ethyl substituent, and an iodine atom on a phenyl ring—holds promise for various applications, particularly in the development of novel bioactive molecules. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its utilization in synthetic chemistry and drug discovery.

The 5-cyano moiety is known for its ability to influence electronic properties and reactivity, making it a valuable component in designing molecules with specific biological activities. In contrast, the ethyl group introduces a certain degree of lipophilicity, which can enhance membrane permeability and bioavailability. The iodine atom on the phenyl ring serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

Recent advancements in the field of chemical biology have highlighted the importance of structurally diverse compounds like 5-cyano-2-ethyl-3-iodophenylacetic acid in modulating biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potential inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression. The cyano group, in particular, has been shown to interact with biological targets in a manner that can lead to potent pharmacological effects.

In the realm of drug discovery, the iodophenyl core of this compound provides an excellent scaffold for generating libraries of bioactive molecules. Researchers have leveraged this scaffold to develop inhibitors targeting protein-protein interactions, which are often challenging to modulate with small molecules. The ethyl substituent, while seemingly modest, plays a critical role in fine-tuning the pharmacokinetic profile of these derivatives, ensuring better absorption and reduced metabolic clearance.

The utility of 5-cyano-2-ethyl-3-iodophenylacetic acid extends beyond academic research; it has also found relevance in industrial applications. Pharmaceutical companies are exploring its potential as a building block for next-generation therapeutics. The ease with which it can be modified through various chemical transformations makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

One particularly intriguing aspect of this compound is its role in developing probes for biochemical assays. The combination of the cyano, ethyl, and iodine functionalities allows chemists to design molecules that can be selectively labeled or modified for use in high-resolution imaging techniques or enzyme inhibition studies. Such probes are invaluable tools for elucidating the mechanisms of disease-related pathways and validating potential therapeutic targets.

The synthesis of 5-cyano-2-ethyl-3-iodophenylacetic acid itself is a testament to the ingenuity of modern synthetic organic chemistry. Researchers have developed efficient protocols that leverage palladium-catalyzed reactions and transition-metal-mediated transformations to construct its core structure with high yield and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility as a starting material for further elaboration.

Looking ahead, the future applications of 5-cyano-2-ethyl-3-iodophenylacetic acid are likely to expand as new methodologies emerge and our understanding of biological systems deepens. Its integration into cutting-edge technologies such as fragment-based drug design and computational chemistry promises to accelerate the discovery of innovative therapeutic agents. Moreover, its potential role in developing sustainable chemical processes aligns with broader efforts to make pharmaceutical manufacturing more environmentally friendly.

In conclusion, 5-cyano-2-ethyl-3-iodophenylacetic acid (CAS No. 1807285-71-7) represents a fascinating example of how structural diversity can drive innovation in chemical biology and drug discovery. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop novel bioactive molecules with therapeutic potential. As our understanding of biological systems continues to evolve, compounds like this are poised to play an increasingly pivotal role in shaping the future of medicine.